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Executive Summary

The compound 4-[(4-phenoxyphenyl)sulfonyllmorpholine (CAS: 494838-95-8) represents a

highly versatile diaryl ether sulfonamide scaffold[1][2]. In contemporary drug discovery and
agrochemical development, the sulfonamide moiety is a privileged pharmacophore. However,
the direct synthesis of complex, non-prefunctionalized arylsulfonamides has historically
presented significant synthetic bottlenecks due to the instability of intermediates and the
reliance on toxic, harsh reagents[3].

This technical guide provides an in-depth analysis of the physicochemical properties, advanced
mechanistic synthesis, and pharmacological utility of 4-[(4-
phenoxyphenyl)sulfonylJmorpholine. By leveraging a modern palladium-catalyzed Suzuki-
Miyaura coupling strategy that utilizes sulfuryl chloride as a linchpin[4][5], researchers can
achieve highly efficient, modular assembly of this molecule.

Chemical Identity & Physicochemical Profiling
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Understanding the foundational properties of 4-[(4-phenoxyphenyl)sulfonyllmorpholine is
critical for downstream formulation and assay development. The molecule combines a rigid
morpholine ring, a highly polar sulfonamide linker, and a lipophilic diaryl ether tail, giving it
unique solubility and binding characteristics.

Property Value / Description

Chemical Name 4-[(4-phenoxyphenyl)sulfonyllmorpholine
CAS Registry Number 494838-95-8[1][2]

Molecular Formula C16H17NO4S[1]

Molecular Weight 319.38 g/mol [1]

Morpholine ring, Sulfonamide group, Diaryl
Structural Motifs N P 9 group y
ether

Hydrogen Bond Donors 0

5 (Sulfonyl oxygens, morpholine
Hydrogen Bond Acceptors ]
oxygen/nitrogen, ether oxygen)

Rotatable Bonds 4

Mechanistic Synthesis: The Palladium-Catalyzed
Linchpin Strategy

Historically, synthesizing complex sulfonamides required the use of highly reactive and
unstable pre-formed sulfonyl chlorides. Modern synthetic methodologies have bypassed this by
utilizing a three-component redox-neutral synthesis[3]. In this approach, sulfuryl chloride
(SO2Cl2) acts as a "linchpin” to bridge morpholine and 4-phenoxyphenylboronic acid[4][5].

Causality in Experimental Design

The direct Suzuki-Miyaura coupling of in situ generated sulfamoyl chlorides with boronic acids
is notoriously difficult. Standard phosphine ligands often fail, leading to the generation of
unwanted byproducts (such as homocoupled biaryls) and poor yields[5].
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To overcome the high activation energy required to insert a metal into the S—CI bond, the
catalytic system must be carefully tuned:

+ Ligand Selection: The use of an electron-rich and sterically bulky ligand, such as tris-(2,6-
dimethoxyphenyl)phosphine, is mandatory. The electron density facilitates the challenging
oxidative addition of Pd(0) into the S—CI bond of the morpholine-4-sulfonyl chloride
intermediate, while the steric bulk accelerates the subsequent reductive elimination[5].

¢ Solvent Dynamics: A co-solvent system of Tetrahydrofuran (THF) and Acetonitrile (MeCN) is
utilized. THF provides excellent solubility for the organic substrates, while MeCN stabilizes
the highly polar transition states during transmetalation[5].
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Pd-catalyzed three-component synthesis pathway of the target sulfonamide.

Validated Experimental Protocol

The following protocol details the synthesis of 4-[(4-phenoxyphenyl)sulfonyllmorpholine. To
ensure scientific integrity, this workflow includes a self-validating quantitative NMR step prior to
purification[4][6].

Reagents & Materials
e Morpholine (99.9%, anhydrous)[4]

 Sulfuryl chloride (SO2Clz2)

e 4-Phenoxyphenylboronic acid

e PdCI2(PhCN)2 (Catalyst)[4]

o Tris-(2,6-dimethoxyphenyl)phosphine (Ligand)[5]
e Naz2COs (Base)

e Anhydrous THF and MeCN (Water < 50 ppm)[4]

1,3,5-trimethoxybenzene (Internal Standard)[6]

Step-by-Step Methodology

¢ In Situ Sulfamoyl Chloride Generation: Under an inert argon atmosphere, dissolve
morpholine (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous THF at 0 °C. Dropwise add
SO02Clz (1.1 equiv). Stir for 30 minutes to generate the morpholine-4-sulfonyl chloride
intermediate.

o Catalyst Activation: In a separate flame-dried Schlenk tube, combine PdCIz(PhCN)z (5
mol%), tris-(2,6-dimethoxyphenyl)phosphine (10 mol%), and Na2COs (2.0 equiv).
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o Coupling Reaction: Transfer the in situ generated sulfamoyl chloride solution to the Schlenk
tube. Add 4-phenoxyphenylboronic acid (1.5 equiv) and MeCN (to achieve a 1:1 THF:MeCN
ratio)[5]. Seal the tube and heat to 70 °C for 12 hours.

o Self-Validation Step (Critical): Cool the reaction to room temperature. Extract a 50 pL aliquot
of the crude mixture and remove the solvent under reduced pressure. Dissolve the residue in
CDCls and spike with exactly 0.1 mmol of 1,3,5-trimethoxybenzene[4][6]. Perform a *H NMR
scan. Compare the integration of the internal standard's aromatic protons against the
morpholine protons of the product to calculate the precise NMR yield. Do not proceed to
column chromatography if the NMR vyield is < 50%, as this indicates catalyst poisoning or
moisture contamination.

 Purification: Concentrate the remaining organic solution on a rotary evaporator (~20 Torr at
30-50 °C)[4]. Purify via flash column chromatography using silica gel (300-400 mesh) with a
hexane/ethyl acetate gradient[4].

Pharmacological & Chemical Biology Applications

The 4-[(4-phenoxyphenyl)sulfonyllmorpholine architecture is not merely a synthetic
endpoint; it is a privileged scaffold in medicinal chemistry. The combination of the morpholine
ring, the sulfonyl group, and the diaryl ether tail allows the molecule to interact with multiple
biological targets[3][7].

» Matrix Metalloproteinase (MMP) Inhibition: The sulfonamide group is a well-documented
zinc-binding pharmacophore. When positioned correctly by the rigid morpholine ring, the
sulfonyl oxygens can chelate the catalytic zinc ion in the active site of MMPs, which are
heavily implicated in tumor metastasis and tissue remodeling.

o COX-2 Selectivity: The diaryl ether moiety (4-phenoxyphenyl) provides significant lipophilic
bulk. This structural feature is highly effective at occupying the secondary hydrophobic
pocket of the Cyclooxygenase-2 (COX-2) enzyme, a mechanism utilized by several non-
steroidal anti-inflammatory drugs (NSAIDs) to achieve selectivity over COX-1.

» Agrochemical Fungicides: Sulfonamides generated via radical-based SO: fixation or cross-
coupling are frequently evaluated in agrochemistry[3][7]. The diaryl ether linkage provides
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environmental stability against rapid hydrolytic degradation, making it an ideal candidate for
prolonged fungicidal action in crop protection.
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Pharmacological and agrochemical applications of the diaryl ether sulfonamide scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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